![molecular formula C13H22N2O B7515537 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone](/img/structure/B7515537.png)
2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CP-47,497 and is a synthetic cannabinoid that was first developed in the 1980s.
Mechanism of Action
The mechanism of action of 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone involves the activation of the cannabinoid receptors in the brain and other parts of the body. This leads to the release of neurotransmitters such as dopamine, which is responsible for the euphoric effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the activation of the endocannabinoid system, which leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has also been found to have analgesic, anti-inflammatory, and anti-tumor effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone in lab experiments is that it is a potent and selective agonist of the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and its effects on various physiological processes. However, one of the limitations of using this compound is that it is not very stable and can degrade quickly, which can affect the results of experiments.
Future Directions
There are several future directions for the research on 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone. One of the areas of interest is the development of new drugs based on this compound for the treatment of various medical conditions such as chronic pain, inflammation, and cancer. Another area of interest is the study of the effects of this compound on the brain and its potential use in the treatment of neurological disorders such as epilepsy and Parkinson's disease. Additionally, further research is needed to understand the long-term effects of this compound on the body and its potential for abuse.
Synthesis Methods
The synthesis of 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone involves the reaction of cyclopentadiene with ethyl acrylate in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to form the final compound.
Scientific Research Applications
2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to have significant effects on the endocannabinoid system, which makes it a potential candidate for the development of new drugs for various medical conditions.
properties
IUPAC Name |
2-cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O/c1-14-7-4-8-15(10-9-14)13(16)11-12-5-2-3-6-12/h2,5,12H,3-4,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJDMUDHYUSHBCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C(=O)CC2CCC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.